5-(4-Ethoxyphenyl)-4-(2-furylcarbonyl)-3-hydroxy-1-(6-methoxybenzothiazol-2-yl)-3-pyrrolin-2-one

Specification

• Molecular Formula: C25H20N2O6S
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(6-methoxy-1,3-benzothiazol-2-yl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C25H20N2O6S/c1-3-32-15-8-6-14(7-9-15)21-20(22(28)18-5-4-12-33-18)23(29)24(30)27(21)25-26-17-11-10-16(31-2)13-19(17)34-25/h4-13,21,29H,3H2,1-2H3
• Standard InChI Key: QPLLKTLGDSFRFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NC4=C(S3)C=C(C=C4)OC)O)C(=O)C5=CC=CO5

Introduction

5-(4-Ethoxyphenyl)-4-(2-furylcarbonyl)-3-hydroxy-1-(6-methoxybenzothiazol-2-yl)-3-pyrrolin-2-one is a complex organic compound belonging to the class of pyrrolinones, which are five-membered heterocyclic compounds containing nitrogen. This compound is characterized by its unique structural features, including ethoxyphenyl, furylcarbonyl, and methoxybenzothiazolyl moieties, which enhance its chemical properties and biological potential.

Synthesis

The synthesis of 5-(4-Ethoxyphenyl)-4-(2-furylcarbonyl)-3-hydroxy-1-(6-methoxybenzothiazol-2-yl)-3-pyrrolin-2-one involves multiple synthetic steps. The process typically begins with the preparation of intermediate compounds, such as the furylcarbonyl and benzothiazole derivatives, followed by their coupling with the pyrrolinone structure under specific conditions.

Biological Activity

The compound's mechanism of action involves interactions with specific biological targets, such as enzymes or receptors, which can modulate biological pathways and lead to various pharmacological effects. The exact pathways depend on the context of application but may include therapeutic applications in medicinal chemistry and drug development.

Potential Applications

Given its complex structure and potential biological activities, 5-(4-Ethoxyphenyl)-4-(2-furylcarbonyl)-3-hydroxy-1-(6-methoxybenzothiazol-2-yl)-3-pyrrolin-2-one is often studied in the context of medicinal chemistry. Its unique combination of functional groups may confer specific chemical reactivity and biological activity, making it a candidate for further research in drug development.